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An In-depth Technical Guide to Vinyl Butyrate as a Monomer for Copolymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinyl butyrate (VB) is a vinyl ester monomer that serves as a versatile building block for the
synthesis of a wide range of copolymers. It is an organic ester formed from the reaction of
butyric acid and vinyl alcohol.[1] As a monomer, it is primarily utilized in polymerization and
copolymerization reactions to produce polymers with desirable properties such as flexibility,
adhesion, and chemical resistance. These characteristics make vinyl butyrate copolymers
valuable in the production of coatings, adhesives, and resins.[1]

For drug development professionals, the particular allure of vinyl butyrate lies in its potential
as a polymeric pro-drug. Upon hydrolysis, the copolymer can release butyric acid, a short-chain
fatty acid known to function as a histone deacetylase (HDAC) inhibitor.[2][3] This opens up
therapeutic possibilities for targeted cancer therapy and the treatment of metabolic diseases.[3]
[4] This guide provides a comprehensive technical overview of vinyl butyrate's properties,
copolymerization methodologies, copolymer characteristics, and its emerging applications in
research and drug delivery.

Physicochemical Properties of Vinyl Butyrate
Monomer
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Understanding the fundamental properties of the vinyl butyrate monomer is critical for its
handling, storage, and use in polymerization reactions. The vinyl group is susceptible to
polymerization, especially when exposed to heat or light, requiring careful temperature control
during synthesis and handling.

Property Value Reference(s)
Chemical Formula CeH1002 [1]
Molecular Weight 114.14 g/mol [1]
CAS Number 123-20-6 [1]
Appearance Colorless to pale yellow liquid [1]
Density 0.899 g/mL at 20 °C [1]
Boiling Point 115-117 °C [5]
Refractive Index (n20/D) 1.410 [1]
Flash Point 20 °C (closed cup) [1]

Soluble in organic solvents

Solubility (ethanol, ether); limited in [1]
water.
Storage Temperature 2-8 °C, protected from light. [5]

Copolymerization of Vinyl Butyrate

Vinyl butyrate can be copolymerized through several mechanisms, with free-radical
polymerization being the most common. Modern controlled radical polymerization techniques,
such as Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization, offer
superior control over molecular weight, dispersity, and architecture, which is particularly
relevant for biomedical applications.[5][6][7]

Polymerization Mechanisms

Free-radical polymerization of vinyl monomers involves initiation, propagation, and termination
steps. The reactivity of the vinyl butyrate monomer and its comonomer, quantified by reactivity
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ratios, determines the copolymer composition and monomer sequence distribution.[1] RAFT
polymerization employs a chain transfer agent (CTA) to mediate the polymerization, allowing
for the synthesis of well-defined block copolymers.[5][6][7] For less activated monomers
(LAMSs) like vinyl butyrate, xanthate-based CTAs are often effective.[5]

Experimental Workflow: Copolymer Synthesis

The general workflow for synthesizing and characterizing a vinyl butyrate copolymer, such as
a block copolymer via RAFT, is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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